Cas no 898784-15-1 (2-(4-Bromophenyl)-4'-cyanoacetophenone)

• Product Name: 2-(4-Bromophenyl)-4'-cyanoacetophenone
• CAS No: 898784-15-1
• MF: C₁₅H₁₀BrNO
• MW: 300.15000295639
• MDL: MFCD02260728
• CID: 870975
• PubChem ID: 24723913
• Update Time: 2025-06-08

2-(4-Bromophenyl)-4'-cyanoacetophenone Chemical and Physical Properties

Names and Identifiers

• 2-(4-BROMOPHENYL)-4'-CYANOACETOPHENONE
• 4-[2-(4-bromophenyl)acetyl]benzonitrile
• 898784-15-1
• MFCD02260728
• AKOS016019469
• DTXSID90642312
• 4-[(4-Bromophenyl)acetyl]benzonitrile
• 2-(4-Bromophenyl)-4'-cyanoacetophenone

• MDL： MFCD02260728
• Inchi： 1S/C15H10BrNO/c16-14-7-3-11(4-8-14)9-15(18)13-5-1-12(10-17)2-6-13/h1-8H,9H2
• InChI Key： GEKKVLVPKNQQJO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CC(C1C=CC(C#N)=CC=1)=O

Computed Properties

• Exact Mass: 298.99500
• Monoisotopic Mass: 298.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• PSA: 40.86000
• LogP: 3.74618

Additional information on 2-(4-Bromophenyl)-4'-cyanoacetophenone

Introduction to 2-(4-Bromophenyl)-4'-cyanoacetophenone (CAS No. 898784-15-1)

2-(4-Bromophenyl)-4'-cyanoacetophenone, identified by the Chemical Abstracts Service Number (CAS No.) 898784-15-1, is a significant compound in the realm of organic synthesis and pharmaceutical chemistry. This molecule, featuring a brominated phenyl ring and a cyanoacetophenone moiety, has garnered attention due to its versatile applications in the development of biologically active molecules. The structural features of this compound make it a valuable intermediate in the synthesis of various pharmacophores, particularly those targeting neurological and inflammatory pathways.

The bromophenyl group in 2-(4-Bromophenyl)-4'-cyanoacetophenone plays a crucial role in its reactivity and functionality. Bromine atoms are known for their ability to participate in various chemical transformations, including cross-coupling reactions such as Suzuki, Heck, and Buchwald-Hartwig couplings. These reactions are fundamental in constructing complex molecular architectures, making 2-(4-Bromophenyl)-4'-cyanoacetophenone a preferred building block for medicinal chemists. The presence of the cyanoacetophenone moiety further enhances its utility, as cyano groups can be readily converted into other functional groups like carboxylic acids or amides, expanding the synthetic possibilities.

In recent years, there has been a surge in research focusing on molecules with potential therapeutic applications. 2-(4-Bromophenyl)-4'-cyanoacetophenone has been explored in several studies for its pharmacological properties. One notable area of interest is its role in the development of compounds that modulate neurotransmitter systems. For instance, derivatives of this molecule have shown promise in preclinical studies as potential treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's. The bromine substituent facilitates further derivatization, allowing researchers to fine-tune the pharmacokinetic and pharmacodynamic profiles of these compounds.

Another significant application of 2-(4-Bromophenyl)-4'-cyanoacetophenone lies in its use as a precursor for anti-inflammatory agents. Chronic inflammation is a hallmark of many diseases, including arthritis and autoimmune disorders. The cyanoacetophenone core can be modified to introduce functionalities that interact with inflammatory pathways. Recent studies have demonstrated that certain analogs of this compound exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the inflammatory response. This has opened up new avenues for developing novel anti-inflammatory drugs with improved efficacy and reduced side effects.

The synthesis of 2-(4-Bromophenyl)-4'-cyanoacetophenone typically involves multi-step organic reactions starting from readily available aromatic precursors. A common synthetic route includes the bromination of 4-methoxybenzaldehyde followed by condensation with malononitrile to form the cyanoacetophenone derivative. This method leverages the reactivity of the aldehyde group for subsequent transformations and ensures high yields under optimized conditions. The purity of the final product is crucial for downstream applications, necessitating rigorous purification techniques such as column chromatography or recrystallization.

Advances in computational chemistry have also played a pivotal role in understanding the behavior of 2-(4-Bromophenyl)-4'-cyanoacetophenone. Molecular modeling studies have helped elucidate its interactions with biological targets, providing insights into binding affinities and mechanism of action. These computational approaches complement experimental data, enabling more efficient drug discovery processes. For instance, virtual screening using databases like BindingDB or ChEMBL has identified potential hits that can be further optimized using derivatives of this compound.

The pharmaceutical industry continues to invest heavily in developing innovative therapies based on small molecules like 2-(4-Bromophenyl)-4'-cyanoacetophenone. The flexibility offered by its structure allows for extensive structural diversification, which is essential for identifying compounds with optimal therapeutic profiles. Collaborative efforts between academia and industry have led to several promising candidates entering clinical trials. These trials aim to validate the safety and efficacy of novel drugs derived from this scaffold, bringing new hope to patients suffering from various diseases.

Future directions in the research of 2-(4-Bromophenyl)-4'-cyanoacetophenone include exploring its potential in other therapeutic areas such as oncology and infectious diseases. The ability to modify both the bromine-containing phenyl ring and the cyanoacetophenone moiety provides a rich palette for designing molecules with targeted actions. Additionally, green chemistry principles are being increasingly adopted to develop more sustainable synthetic routes, reducing waste and energy consumption without compromising yield or quality.

In conclusion,2-(4-Bromophenyl)-4'-cyanoacetophenone (CAS No. 898784-15-1) is a multifaceted compound with significant implications in pharmaceutical research and development. Its structural features enable diverse chemical modifications, making it a valuable intermediate for synthesizing biologically active molecules targeting various diseases. With ongoing advancements in synthetic methodologies and computational tools,this compound continues to be at the forefront of drug discovery efforts, offering new possibilities for improving human health.